Cas no 1596059-50-5 (1-iodo-2-4-(propan-2-yl)phenylpropan-2-ol)

• Product Name: 1-iodo-2-4-(propan-2-yl)phenylpropan-2-ol
• CAS No: 1596059-50-5
• MF: C₁₂H₁₇IO
• MW: 304.167256116867
• CID: 5739416
• PubChem ID: 114775226
• Update Time: 2025-05-24

1-iodo-2-4-(propan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(iodomethyl)-α-methyl-4-(1-methylethyl)-
• 1596059-50-5
• 1-Iodo-2-[4-(propan-2-yl)phenyl]propan-2-ol
• EN300-1136802
• 1-iodo-2-4-(propan-2-yl)phenylpropan-2-ol

• Inchi： 1S/C12H17IO/c1-9(2)10-4-6-11(7-5-10)12(3,14)8-13/h4-7,9,14H,8H2,1-3H3
• InChI Key： RZKJBFORYRESAJ-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC(=CC=1)C(C)C)O

Computed Properties

• Exact Mass: 304.03241g/mol
• Monoisotopic Mass: 304.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 330.2±37.0 °C(Predicted)
• pka: 13.40±0.29(Predicted)

Additional information on 1-iodo-2-4-(propan-2-yl)phenylpropan-2-ol

Introduction to 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol (CAS No. 1596059-50-5)

1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol (CAS No. 1596059-50-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of iodoalkyl aryl ethers and is characterized by its iodo substituent and the presence of a tert-butyl group on the aromatic ring.

The chemical formula of 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol is C₁₃H₁₉O₂I, and it has a molecular weight of approximately 308.19 g/mol. The compound's structure includes a phenyl ring with a tert-butyl group at the 4-position and an iodo-substituted propyl chain attached to the 2-position. The hydroxyl group at the terminal end of the propyl chain adds to its reactivity and potential for further derivatization.

In terms of physical properties, 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic reactions and analytical techniques.

The synthesis of 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol typically involves multi-step processes, including the formation of the tert-butyl-substituted phenol intermediate followed by iodination and subsequent functionalization to introduce the hydroxyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, reducing the use of hazardous reagents and improving overall yield.

In medicinal chemistry, 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows for the modulation of various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them potential candidates for cancer therapy.

Beyond its direct therapeutic applications, 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility in forming stable bonds with other functional groups enables chemists to design and synthesize a wide range of derivatives with tailored properties. This makes it an essential building block in drug discovery programs aimed at addressing unmet medical needs.

In addition to its pharmaceutical applications, 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol has also found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in polymer synthesis and as a ligand in coordination chemistry. The compound's ability to form stable complexes with metal ions has led to its use in catalytic processes and as a precursor for metalorganic frameworks (MOFs).

The safety profile of 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol is an important consideration in its handling and application. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during synthesis and handling to ensure the well-being of laboratory personnel. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following standard laboratory safety protocols.

In conclusion, 1-Iodo-2,4-(Propan-2-yl)phenylpropan-2-ol (CAS No. 1596059-50-5) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in medicinal chemistry, materials science, and analytical chemistry. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.